Cas no 827608-97-9 (2,3-Pentanediol, 4,4-dimethyl-, (2S,3R)-)

• Product Name: 2,3-Pentanediol, 4,4-dimethyl-, (2S,3R)-
• CAS No: 827608-97-9
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 683131
• PubChem ID: 13427556
• Update Time: 2025-04-19

2,3-Pentanediol, 4,4-dimethyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanediol, 4,4-dimethyl-, (2S,3R)-
• (2S,3R)-4,4-dimethylpentane-2,3-diol
• DTXSID90540501
• 827608-97-9

• Inchi： 1S/C7H16O2/c1-5(8)6(9)7(2,3)4/h5-6,8-9H,1-4H3/t5-,6-/m0/s1
• InChI Key： FKPLZJCSXGKJNK-WDSKDSINSA-N
• SMILES： O[C@@H]([C@H](C)O)C(C)(C)C

Computed Properties

• Exact Mass: 132.115029749g/mol
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų